Methyl isodextropimarate
Methyl isodextropimarate
Methyl isodextropimarate is a natural product found in Juniperus communis and Juniperus communis var. communis with data available.
Brand Name:
Vulcanchem
CAS No.:
1686-54-0
VCID:
VC21209653
InChI:
InChI=1S/C21H32O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h6,14,16-17H,1,7-13H2,2-5H3/t16-,17+,19-,20+,21+/m0/s1
SMILES:
CC1(CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
Methyl isodextropimarate
CAS No.: 1686-54-0
Cat. No.: VC21209653
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl isodextropimarate is a natural product found in Juniperus communis and Juniperus communis var. communis with data available. |
|---|---|
| CAS No. | 1686-54-0 |
| Molecular Formula | C21H32O2 |
| Molecular Weight | 316.5 g/mol |
| IUPAC Name | methyl (1R,4aR,4bS,7R,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate |
| Standard InChI | InChI=1S/C21H32O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h6,14,16-17H,1,7-13H2,2-5H3/t16-,17+,19-,20+,21+/m0/s1 |
| Standard InChI Key | BGCXKCIPDDNDEV-GBMAXXPESA-N |
| Isomeric SMILES | C[C@@]1(CC[C@H]2C(=C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)OC)C)C=C |
| SMILES | CC1(CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C |
| Canonical SMILES | CC1(CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator